![molecular formula C23H21NO6 B270647 N-(11H-dibenzo[b,e][1,4]dioxepin-2-yl)-3,4,5-trimethoxybenzamide](/img/structure/B270647.png)
N-(11H-dibenzo[b,e][1,4]dioxepin-2-yl)-3,4,5-trimethoxybenzamide
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Overview
Description
N-(11H-dibenzo[b,e][1,4]dioxepin-2-yl)-3,4,5-trimethoxybenzamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-(11H-dibenzo[b,e][1,4]dioxepin-2-yl)-3,4,5-trimethoxybenzamide functions as a this compound inhibitor. This compound is a serine/threonine kinase that plays a key role in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of this compound has been shown to have neuroprotective effects, as well as anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of neurotrophic factors, such as BDNF, which are important for the survival and growth of neurons. It has also been shown to decrease the levels of pro-inflammatory cytokines, such as TNF-α, and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(11H-dibenzo[b,e][1,4]dioxepin-2-yl)-3,4,5-trimethoxybenzamide in lab experiments is its specificity for this compound. This allows researchers to study the effects of this compound inhibition in a controlled manner. However, one limitation is that the compound has a relatively low yield, which can make it difficult to obtain large quantities for experiments.
Future Directions
There are a number of future directions for research on N-(11H-dibenzo[b,e][1,4]dioxepin-2-yl)-3,4,5-trimethoxybenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanisms underlying its anti-inflammatory and anti-tumor properties. Finally, there is a need for the development of more efficient synthesis methods to increase the yield of the compound.
Synthesis Methods
The synthesis of N-(11H-dibenzo[b,e][1,4]dioxepin-2-yl)-3,4,5-trimethoxybenzamide involves a multi-step process. The initial step involves the reaction of 3,4,5-trimethoxybenzoyl chloride with dibenzo[b,e][1,4]dioxepin in the presence of a base, such as triethylamine, to form this compound. The yield of this reaction is typically around 50%.
Scientific Research Applications
N-(11H-dibenzo[b,e][1,4]dioxepin-2-yl)-3,4,5-trimethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various cancers.
properties
Molecular Formula |
C23H21NO6 |
---|---|
Molecular Weight |
407.4 g/mol |
IUPAC Name |
N-(6H-benzo[b][1,4]benzodioxepin-8-yl)-3,4,5-trimethoxybenzamide |
InChI |
InChI=1S/C23H21NO6/c1-26-20-11-14(12-21(27-2)22(20)28-3)23(25)24-16-8-9-17-15(10-16)13-29-18-6-4-5-7-19(18)30-17/h4-12H,13H2,1-3H3,(H,24,25) |
InChI Key |
RLKHJNBQNUKFPI-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4OC3 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4OC3 |
Origin of Product |
United States |
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